1-[[(4-Bromo-2-methyl-3-pyrazolyl)-oxomethyl]amino]-3-(2-methoxy-5-methylphenyl)thiourea

• Molecular Formula: C14H16BrN5O2S
• Molecular Weight: 398.28 g/mol
• IUPAC Name: 1-[(4-bromo-2-methylpyrazole-3-carbonyl)amino]-3-(2-methoxy-5-methylphenyl)thiourea
• InChI: InChI=1S/C14H16BrN5O2S/c1-8-4-5-11(22-3)10(6-8)17-14(23)19-18-13(21)12-9(15)7-16-20(12)2/h4-7H,1-3H3,(H,18,21)(H2,17,19,23)
• InChI Key: SNWMANMTUVGILJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=S)NNC(=O)C2=C(C=NN2C)Br

Description

1-[[(4-bromo-2-methyl-3-pyrazolyl)-oxomethyl]amino]-3-(2-methoxy-5-methylphenyl)thiourea is a member of methoxybenzenes and a substituted aniline.

Scientific Research Applications

• Synthesis and Chemical Transformations : The synthesis of related thiourea compounds involves complex chemical reactions. For instance, Standridge & Swigor (1993) detailed the synthesis of a similar compound by condensing thiourea with other chemical intermediates. This indicates the versatility of thiourea derivatives in chemical synthesis.

• Heterocyclic Compound Formation : The reaction of similar compounds with nitrogen-containing nucleophiles has been studied. El-Sakka, Soliman, & Abdullah (2014) El-Sakka, Soliman, & Abdullah, 2014 demonstrated the formation of various heterocyclic compounds by reacting 4-[4-methoxy-3-methylphenyl]-4-oxobutenoic acid with thiourea derivatives, highlighting the compound's potential in creating diverse heterocyclic structures.

• Antimicrobial Activity : Some derivatives of thiourea exhibit antimicrobial properties. For example, Youssef, Ahmed, Abbady, Abdel-Mohsen, & Omar (2008) Youssef et al., 2008 synthesized a derivative and found it had biocidal properties, suggesting potential applications in antimicrobial research.

• Pharmaceutical Research : The structure and reactions of thiourea derivatives, including those similar to the compound , have implications for pharmaceutical research. For instance, Ali & Shaharyar (2007) Ali & Shaharyar, 2007 synthesized phenoxyacetic acid derivatives with antimycobacterial properties, demonstrating the compound's relevance in developing new pharmaceutical agents.

• Cancer Treatment Research : In the field of photodynamic therapy for cancer treatment, derivatives of thiourea have been explored. Pişkin, Canpolat, & Öztürk (2020) Pişkin, Canpolat, & Öztürk, 2020 synthesized a new zinc phthalocyanine with high singlet oxygen quantum yield, indicating potential for use as a photosensitizer in cancer treatment.

• Synthesis of Antipyrine Derivatives : Antipyrine derivatives, synthesized using similar compounds, show antibacterial activities. Zhang (2011) Zhang, 2011 synthesized new antipyrine derivatives and demonstrated their strong antibacterial properties.